Cas no 1214332-12-3 (3,6-Difluoropicolinonitrile)

• Product Name: 3,6-Difluoropicolinonitrile
• CAS No: 1214332-12-3
• MF: C₆H₂F₂N₂
• MW: 140.090287685394
• CID: 1024082
• PubChem ID: 70700504
• Update Time: 2025-05-20

3,6-Difluoropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoropicolinonitrile
• 3,6-difluoro-2-Pyridinecarbonitrile
• 3,6-difluoropyridine-2-carbonitrile
• QC-6510
• 1214332-12-3
• DTXSID20743326
• SB55262
• 2-Cyano-3,6-difluorpyridine
• 2-Pyridinecarbonitrile, 3,6-difluoro-
• DA-19530
• CS-0365851
• G59510
• Z1255440176
• EN300-1719451
• A26067

• Inchi： 1S/C6H2F2N2/c7-4-1-2-6(8)10-5(4)3-9/h1-2H
• InChI Key： JSPRZDXXXSWLHX-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=NC(=CC=1)F

Computed Properties

• Exact Mass: 140.01900
• Monoisotopic Mass: 140.01860440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 1.23148

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,6-Difluoropicolinonitrile

Introduction to 3,6-Difluoropicolinonitrile (CAS No: 1214332-12-3)

3,6-Difluoropicolinonitrile, with the chemical identifier CAS No: 1214332-12-3, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of picolinonitrile derivatives, characterized by its nitrile functional group and two fluorine atoms substituents at the 3rd and 6th positions of the pyridine ring. The strategic placement of fluorine atoms imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for developing novel bioactive molecules.

The structure of 3,6-Difluoropicolinonitrile consists of a pyridine core with nitrile groups at the 2nd and 5th positions, and fluorine atoms at the 3rd and 6th positions. This specific arrangement enhances its reactivity and potential utility in various chemical transformations. The presence of fluorine atoms not only influences the compound's solubility and metabolic stability but also contributes to its binding affinity with biological targets. These features have made it a subject of extensive investigation in medicinal chemistry.

In recent years, 3,6-Difluoropicolinonitrile has been explored as a key intermediate in the synthesis of pharmacologically active compounds. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, anti-inflammatory disorders, and central nervous system (CNS) diseases. The fluorinated pyridine scaffold is particularly attractive due to its ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in targeted cancer therapies.

One of the most compelling aspects of 3,6-Difluoropicolinonitrile is its versatility in synthetic chemistry. The nitrile group can undergo various transformations, such as hydrolysis to carboxylic acids or reduction to amines, while the fluorine atoms can participate in cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These reactions enable the construction of complex molecular architectures essential for drug discovery. Moreover, the fluorine atoms enhance metabolic stability, a crucial factor for drug candidates that need to exhibit prolonged activity within the body.

Recent advancements in computational chemistry have further highlighted the potential of 3,6-Difluoropicolinonitrile. Molecular modeling studies have revealed that its fluorinated structure improves binding interactions with biological targets such as enzymes and receptors. This has led to the development of more potent and selective drug candidates. For example, researchers have utilized 3,6-Difluoropicolinonitrile to design inhibitors targeting protein kinases involved in cancer progression. These inhibitors have shown promising results in preclinical studies, demonstrating their therapeutic efficacy.

The agrochemical sector has also benefited from the use of 3,6-Difluoropicolinonitrile as an intermediate. Its derivatives have been investigated for their potential as herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants. The fluorinated pyridine core contributes to enhanced bioavailability and resistance management properties in crop protection agents. This underscores the compound's broad applicability beyond pharmaceuticals.

In conclusion, 3,6-Difluoropicolinonitrile (CAS No: 1214332-12-3) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features and reactivity make it an invaluable building block for developing innovative therapeutics and agrochemicals. As research continues to uncover new applications for this compound, its importance in addressing global health and agricultural challenges is expected to grow.